6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 6-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C16H14BrN3O3/c17-14-3-2-13(23-14)16(21)20-7-5-12(6-8-20)22-15-4-1-11(9-18)10-19-15/h1-4,10,12H,5-8H2
• InChI Key: VDAMGOALURZRKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C#N)C(=O)C3=CC=C(O3)Br
• Molecular Formula: C16H14BrN3O3
• Molecular Weight: 376.20 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms. It also contains a bromofuran moiety and a nicotinonitrile group.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile is involved in the synthesis of various heterocyclic compounds. For instance, it has been used in the synthesis of 8-amino-2,5-diaryl-1,9,9b-triazaphenalene-4-carbonitriles through base catalyzed heteroaromatic annulations. This process yields compounds with potential biological activities (Pratap et al., 2007).

Biological Activities

Compounds derived from 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile have been studied for their biological activities. For example, research on N-substituted derivatives of related compounds has demonstrated moderate to significant antibacterial activity (Khalid et al., 2016). Additionally, certain compounds synthesized from similar nicotinonitriles have shown promising antiprotozoal activity (Ismail et al., 2003).

Antiprotozoal and Antiproliferative Properties

Further research indicates that specific derivatives of nicotinonitriles, including those related to 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile, have significant antiprotozoal properties. These compounds have demonstrated efficacy against Trypanosoma and Plasmodium falciparum, showing potential as antimalarial and antitrypanosomal agents (Ismail et al., 2004). Additionally, certain nicotinonitrile derivatives have been evaluated for their antiproliferative activity against various cancer cell lines, highlighting their potential in cancer research (El-Sayed et al., 2014).

Applications in Nonlinear Optical Materials

Nicotinonitrile derivatives have also been investigated for their applications in nonlinear optical (NLO) materials. Studies have synthesized and analyzed various nicotinonitrile compounds for their NLO properties, indicating potential use in optoelectronic devices (Raghukumar et al., 2003).

Enzyme Inhibition and Molecular Docking Studies

Some research has focused on the enzyme inhibition properties of oxadiazole bearing compounds related to 6-((1-(5-Bromofuran-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile. These compounds have been assessed for their inhibitory effects on butyrylcholinesterase (BChE) enzyme and underwent molecular docking studies to understand their binding affinity and orientation in enzyme active sites (Khalid et al., 2016).